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Compound of Interest

Compound Name: (S)-(-)-Propylene oxide

Cat. No.: B056275

(S)-(-)-Propylene oxide is a highly volatile, flammable, and toxic chemical that requires
stringent safety protocols in a laboratory setting. This guide provides essential, procedural
information for researchers, scientists, and drug development professionals on the safe
handling and disposal of (S)-(-)-Propylene oxide, with a focus on the correct selection and use
of Personal Protective Equipment (PPE).

Hazard Summary and Exposure Limits

(S)-(-)-Propylene oxide is a colorless, volatile liquid with a sweet, ether-like odor.[1] It is
classified as a carcinogen and mutagen, posing significant health and safety risks.[2][3]
Adherence to established occupational exposure limits is critical for personnel safety.

Table 1: Key Hazards of (S)-(-)-Propylene Oxide
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Hazard Type

Description

Citations

Physical

Extremely flammable liquid
and vapor. Flash point: -37°C.
Forms explosive mixtures with
air. May undergo violent,
explosive polymerization when
exposed to heat or

contaminants.

[11(2][41[5]0€]

Health

Acute: Toxic if inhaled, harmful
if swallowed, and toxic in
contact with skin. Causes
severe skin and eye
irritation/burns. Inhalation can
lead to respiratory irritation,
headache, dizziness, nausea,
and potentially fatal pulmonary

edema.

[LIE2]E31[4107]

Chronic: May cause cancer
and genetic defects. Potential
for skin allergies upon

repeated contact.

[2](3]

Reactivity

Reacts violently with strong
acids, bases, oxidizing agents,
amines, and certain metals
and their chlorides, posing a

fire and explosion risk.

[1](516]

Table 2: Occupational Exposure Limits
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Organization Limit Value

Permissible Exposure Limit (8-

OSHA (PEL 100 ppm
(PEL) hr TWA) PP
Recommended Exposure Limit 2 ppm (Recommends lowest
NIOSH (REL) _ _
(10-hr TWA) feasible concentration)
Threshold Limit Value (8-hr
ACGIH (TLV) 2 ppm
TWA)

Immediately Dangerous to Life
NIOSH (IDLH) Health 400 ppm
or Hea

TWA: Time-Weighted Average

Operational Plan: PPE Selection and Use

A multi-layered approach combining engineering controls and appropriate PPE is mandatory
for handling (S)-(-)-Propylene oxide safely.

Engineering Controls (First Line of Defense)

Before any handling, ensure the following engineering controls are in place and functional:

Chemical Fume Hood: All work, including weighing and transfers, must be conducted inside

a certified chemical fume hood.[8]

o Ventilation: The laboratory must have adequate ventilation to prevent vapor accumulation.[8]

[9]

o Safety Equipment: An emergency eyewash station and safety shower must be immediately
accessible.[9]

« Ignition Source Control: All sources of ignition (sparks, open flames, hot surfaces) must be
eliminated from the work area. Use only explosion-proof and properly grounded equipment
to prevent static discharge.[8][10]

Personal Protective Equipment (PPE)
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The following tables detail the specific PPE required. Standard laboratory PPE is insufficient for

protection against propylene oxide.

Table 3: Respiratory Protection

Exposure Condition

Required Respirator

Rationale

Routine Handling (in a fume
hood)

Not typically required if fume
hood is operating correctly and

exposure is below the REL.

Engineering controls provide

primary protection.

Concentrations > REL (2 ppm)
up to IDLH (400 ppm)

A NIOSH-approved full-
facepiece supplied-air
respirator (SAR) or self-
contained breathing apparatus
(SCBA) operated in a positive-

pressure mode.

Propylene oxide has poor odor
warning properties, making air-
purifying respirators unsafe for

routine use.[9]

Emergency or Unknown

Concentrations (> 400 ppm)

A NIOSH-approved SCBA with
a full facepiece operated in a

positive-pressure mode.

Provides the highest level of
protection in immediately

dangerous atmospheres.[2][9]

Emergency Escape Only

An air-purifying, full-facepiece
respirator (gas mask) with an
appropriate organic vapor

canister.

For escape purposes only;
never for entry into a

contaminated area.[6][9]

Table 4: Hand and Body Protection
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PPE Item Recommended Material Not Recommended

Polyvinyl Alcohol (PVA).

Nitrile, Latex, Neoprene. These
Inspect for damage before

materials offer little to no

Gloves each use. If contact occurs,

] ) protection against propylene
wipe the glove, remove it

, _ oxide.
immediately, and wash hands.
Flame-resistant lab coat. For
tasks with a higher risk of
] splashes, supplement with a Standard cotton lab coats (not
Body Protection ) i ]
chemical-resistant apron or a flame-resistant).

full chemical protective suit

(e.g., Barricade®, Tychem®).

Gas-tight, chemical safety

goggles. A full-face shield must  Standard safety glasses.

Eye/Face Protection be worn over the goggles to Contact lenses are
provide additional splash discouraged.
protection.

Procedural Workflow for Safe Handling

Following a systematic procedure is crucial to minimize risk.

Step 1: Preparation

Review SDS: Read and fully understand the Safety Data Sheet (SDS) for (S)-(-)-Propylene
oxide.[8]

Verify Controls: Confirm the chemical fume hood is operational and the area is clear of
ignition sources.

Locate Safety Gear: Identify the locations of the fire extinguisher, safety shower, and
eyewash station.

Inspect PPE: Carefully inspect all PPE for defects, including gloves, goggles, and respiratory
equipment.
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Step 2: Handling

e Don PPE: Put on all required PPE before entering the work area.

e Work in Hood: Conduct all transfers and manipulations of propylene oxide exclusively within
the fume hood.[8]

e Maintain Containment: Keep containers sealed when not in active use.[8] Use grounded
equipment for transfers to prevent static buildup.[10]

» Avoid Incompatibles: Keep propylene oxide away from incompatible materials such as acids,
bases, and oxidizing agents.[5]

Step 3: Post-Procedure

o Waste Segregation: Segregate all propylene oxide waste and contaminated materials into
designated, sealed hazardous waste containers.[8]

o Decontamination: Clean the work surface inside the fume hood thoroughly.

o Doff PPE: Remove PPE carefully to avoid self-contamination, removing gloves last using the
proper technique.

e Hygiene: Wash hands and forearms thoroughly with soap and water.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Propylene Oxide (C3H60) Safety: Handling and Risk Management [gasdetection.com]
. hj.gov [nj.gov]

. balchem.com [balchem.com]

. (S)-(-)-Propylene oxide - Safety Data Sheet [chemicalbook.com]

. petrochemistry.eu [petrochemistry.eu]

. CDC - NIOSH Pocket Guide to Chemical Hazards - Propylene oxide [cdc.gov]

. cdhfinechemical.com [cdhfinechemical.com]

. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

°
(o] (0] ~ (o)) ()] EEN w N =

. lyondellbasell.com [lyondellbasell.com]
e 10. fishersci.com [fishersci.com]
e 11. in.nau.edu [in.nau.edu]

 To cite this document: BenchChem. [Essential Guide to Personal Protective Equipment for
(S)-(-)-Propylene Oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b056275#personal-protective-equipment-for-handling-
s-propylene-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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